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Compound of Interest

Compound Name: CC-90010

Cat. No.: B1574583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CC-90010, also known as Trotabresib, is a potent and orally active inhibitor of the

Bromodomain and Extra-Terminal (BET) protein family.[1][2] BET proteins are epigenetic

readers that play a crucial role in the regulation of gene expression involved in oncogenesis.[3]

As such, CC-90010 is a valuable tool in cancer research, particularly in studies involving

advanced solid tumors and non-Hodgkin's lymphoma.[2][3] This document provides a detailed

protocol for the preparation of a CC-90010 stock solution to ensure accurate and reproducible

experimental results.

Quantitative Data Summary
For ease of reference, the key quantitative data for CC-90010 is summarized in the table

below.
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Parameter Value Source

Molecular Weight 383.46 g/mol [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility in DMSO Up to 77 mg/mL (200.8 mM) [1]

Powder Storage 3 years at -20°C [1]

Stock Solution Storage 1 year at -80°C in solvent [1]

Short-term Stock Storage 1 month at -20°C in solvent [1][4]

Experimental Protocol: Preparing a 10 mM CC-90010
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of CC-90010 in DMSO.

Materials:

CC-90010 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling the compound, ensure you are wearing the

appropriate PPE. Allow the CC-90010 powder vial to equilibrate to room temperature before

opening to prevent condensation.
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Weighing CC-90010: Carefully weigh out 3.83 mg of CC-90010 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous/fresh DMSO to the microcentrifuge tube containing

the CC-90010 powder. It is crucial to use fresh DMSO as moisture can reduce the solubility

of CC-90010.[1]

Dissolution: Close the tube tightly and vortex the solution until the CC-90010 powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10

µL, 50 µL, or 100 µL) in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots of the CC-90010 stock solution at -80°C for long-term storage (up

to 1 year) or at -20°C for short-term storage (up to 1 month).[1][4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway affected by BET inhibitors like

CC-90010 and the experimental workflow for preparing the stock solution.
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Caption: BET protein inhibition by CC-90010.
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Caption: Workflow for CC-90010 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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